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Introduction

PD 123319 is a selective antagonist of the Angiotensin Il Type 2 (AT2) receptor. While the
primary role of the renin-angiotensin system in oxidative stress is often attributed to the AT1
receptor, emerging evidence suggests a complex and sometimes contradictory role for the AT2
receptor. In certain pathological contexts, such as ischemia-reperfusion injury and inflammatory
conditions, blockade of the AT2 receptor with PD 123319 has been shown to ameliorate
oxidative stress and inflammation.[1][2] These application notes provide detailed protocols for
assessing the impact of PD 123319 on oxidative stress markers.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the general signaling pathway of Angiotensin ll-mediated
oxidative stress and a typical experimental workflow for assessing the effects of PD 123319.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1663605#bc-rfq
https://www.benchchem.com/product/b1663605/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-oxidative-stress-with-pd-123319
https://www.benchchem.com/product/b1663605/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-oxidative-stress-with-pd-123319
https://www.jove.com/t/20326/ros-detection-with-dcfh-da-staining-measuring-total-ros-colorectal
https://pmc.ncbi.nlm.nih.gov/articles/PMC12587416/
https://www.benchchem.com/product/b1663605/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-oxidative-stress-with-pd-123319
https://www.benchchem.com/product/b1663605/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-oxidative-stress-with-pd-123319
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663605?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Angiotensin Il Signaling and Oxidative Stress

Angiotensin Il

AT1 Receptor AT2 Receptor

Counteracts AT1R

RARIPF Qs (Context-Dependent)

ROS Production

Oxidative Stress

NF-kB Activation

Inflammation

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663605?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow for Assessing Oxidative Stress
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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